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Compound of Interest

Compound Name:
1-Boc-4-(hydroxymethyl)-4-

methylpiperidine

Cat. No.: B112343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and applications of 1-Boc-4-(hydroxymethyl)-4-methylpiperidine (CAS No:

236406-21-6). This versatile heterocyclic compound serves as a crucial building block in

medicinal chemistry and organic synthesis, valued for its role in the construction of complex

molecular architectures for drug discovery.

Physicochemical Properties
1-Boc-4-(hydroxymethyl)-4-methylpiperidine is a white to off-white solid at room

temperature. The tert-butoxycarbonyl (Boc) protecting group enhances its stability and solubility

in common organic solvents, making it a highly manageable intermediate in multi-step

syntheses.[1]

Core Compound Identifiers and Properties
The fundamental properties of the compound are summarized below, providing key data for

experimental design and characterization.
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Property Value

CAS Number 236406-21-6

Molecular Formula C₁₂H₂₃NO₃

Molecular Weight 229.32 g/mol

Appearance Solid

Melting Point 88-92 °C[2]

Boiling Point 312.4 ± 15.0 °C at 760 mmHg[2]

Density 1.0 ± 0.1 g/cm³[2]

pKa 14.94 ± 0.10 (Predicted)[3]

Spectroscopic and Chromatographic Data
While specific spectra for this exact compound are not publicly available, related structures

such as 1-Boc-4-methylpiperidine-4-carboxylic acid and other N-Boc-piperidine derivatives

have been characterized using NMR.[4][5][6] Characterization of 1-Boc-4-(hydroxymethyl)-4-
methylpiperidine would typically involve ¹H NMR, ¹³C NMR, and mass spectrometry to confirm

its structure and purity.

Experimental Protocols
The following sections detail representative experimental procedures for the synthesis and

handling of 1-Boc-4-(hydroxymethyl)-4-methylpiperidine.

Synthesis Protocol via Grignard Reaction
This protocol is based on a common method for synthesizing tertiary alcohols from ketones,

adapted from the synthesis of the closely related compound, tert-butyl 4-hydroxy-4-

methylpiperidine-1-carboxylate.[7]

Objective: To synthesize 1-Boc-4-(hydroxymethyl)-4-methylpiperidine from tert-butyl 4-

formylpiperidine-1-carboxylate.

Materials:
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tert-Butyl 4-formylpiperidine-1-carboxylate

Methylmagnesium bromide (3M solution in diethyl ether)

Anhydrous diethyl ether or Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous sodium sulfate (Na₂SO₄)

Standard glassware for anhydrous reactions (e.g., round-bottom flask, dropping funnel)

Magnetic stirrer and stir bar

Nitrogen or Argon gas supply

Procedure:

Reaction Setup: A dry round-bottom flask is charged with tert-butyl 4-formylpiperidine-1-

carboxylate (1 equivalent) and dissolved in anhydrous diethyl ether or THF under an inert

atmosphere (N₂ or Ar).

Cooling: The reaction mixture is cooled to 0 °C using an ice bath.

Grignard Addition: Methylmagnesium bromide solution (1.1-1.5 equivalents) is added

dropwise to the stirred solution, maintaining the temperature at 0 °C.

Reaction: After the addition is complete, the reaction is allowed to warm to room temperature

and stirred for 2-4 hours, or until TLC analysis indicates the consumption of the starting

material.

Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous

solution of ammonium chloride.

Extraction: The mixture is transferred to a separatory funnel, and the organic layer is

separated. The aqueous layer is extracted two more times with diethyl ether or ethyl acetate.
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Drying and Concentration: The combined organic layers are washed with brine, dried over

anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the

crude product.

Purification: The resulting crude solid can be purified by recrystallization or column

chromatography to afford pure 1-Boc-4-(hydroxymethyl)-4-methylpiperidine.

Safety and Handling
Proper safety precautions are essential when working with this compound and the reagents for

its synthesis.

Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-

resistant gloves.[8][9][10]

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust or vapors.[2][10]

Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[2][9]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[2][11]

Recommended storage temperatures are between 2-8 °C.[2][3]

Visualized Workflows and Applications
Synthetic Workflow
The synthesis of 1-Boc-4-(hydroxymethyl)-4-methylpiperidine typically follows a multi-step

process beginning with a commercially available piperidine derivative. The following diagram

illustrates a logical workflow for its preparation and subsequent use.
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Diagram 1: General Synthetic & Application Workflow
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Caption: General Synthetic & Application Workflow.

Role in Drug Discovery
This compound is not typically pharmacologically active itself. Instead, its value lies in its role

as a structural scaffold or intermediate. The piperidine ring is a common motif in many

approved drugs, and the functional groups on this specific molecule allow for its incorporation

into larger, more complex structures.

The diagram below illustrates the logical relationship of how this building block contributes to

the development of a final drug candidate.
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Diagram 2: Role as a Synthetic Intermediate
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Caption: Role as a Synthetic Intermediate.

Applications in Research and Development
1-Boc-4-(hydroxymethyl)-4-methylpiperidine is primarily used as an important intermediate

in organic synthesis.[2] Its applications span several areas of chemical and pharmaceutical

research:
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Medicinal Chemistry: It serves as a versatile building block for the synthesis of novel

therapeutic agents.[1] The piperidine scaffold is a key feature in many G protein-coupled

receptor (GPCR) ligands and other neuroactive compounds.[12][13]

Drug Discovery: The compound is used to create derivatives and libraries of compounds for

screening against various biological targets. Its structure allows for the introduction of a

specific 3D-shaped moiety that can be crucial for binding affinity and selectivity.

Functional Materials: It can be used as a raw material for synthesizing functional materials

and in the preparation of catalysts for reactions such as hydrogenation and etherification.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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